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Compound of Interest

Compound Name: 3-Methoxypropylamine

Cat. No.: B165612 Get Quote

Essential Safety and Handling Guide for 3-
Methoxypropylamine
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Methoxypropylamine (MOPA).

Adherence to these protocols is essential for ensuring a safe laboratory environment.

Hazard Identification and Safety Data
3-Methoxypropylamine is a flammable, corrosive, and toxic substance that requires careful

handling. It can cause severe skin burns, eye damage, and respiratory tract irritation.[1][2][3][4]

It is also harmful if swallowed and may cause an allergic skin reaction.[1][2][4] The material is

air-sensitive and hygroscopic, meaning it can absorb moisture from the air.

Key Safety and Physical Properties:
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Property Value Citations

Flash Point 32 °C (89.6 °F)

Autoignition Temperature 320 °C (608 °F)

Boiling Point 118.3 °C at 1013 hPa [1][2]

Melting Point -71 °C [1]

pH 11.5 (100 g/L at 20 °C) [1]

Oral Toxicity (LD50, Rat) 688.1 mg/kg [2]

Dermal Toxicity (LD50, Rat) approx. 2,000 mg/kg [2]

Aquatic Toxicity (LC50, Fish) 146.6 mg/L (96 h) [2]

Aquatic Toxicity (EC50,

Daphnia)
65 mg/L (48 h) [2]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE plan is mandatory to prevent exposure. The following equipment must

be worn at all times when handling 3-Methoxypropylamine.

Required PPE:
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Body Part Equipment Standard Citations

Eyes/Face

Chemical splash

goggles and a face

shield (8-inch

minimum).

Conforming to EN 166

(EU) or NIOSH (US).
[3][5]

Skin/Body

Fire/flame resistant

and impervious

clothing, such as a full

body suit and rubber

boots.

N/A [2][5]

Hands

Appropriate protective

gloves (impervious).

Gloves must be

inspected before use.

EU Directive

89/686/EEC and

standard EN 374.

[2][5][6]

Respiratory

In positive pressure

mode, a

NIOSH/MSHA or

European Standard

EN 149 approved full-

facepiece airline

respirator.

NIOSH/MSHA or EN

149 approved.
[1]

Procedural Steps for Donning and Doffing PPE:

Donning Sequence:

Hand Hygiene: Wash hands thoroughly.

Inner Gloves: Don the first pair of gloves.

Body Suit: Put on the impervious suit, ensuring it fits correctly.

Respirator: Perform a seal check and don the respirator.

Goggles/Face Shield: Put on safety goggles, followed by the face shield.
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Outer Gloves: Don a second pair of gloves, ensuring the cuffs are pulled over the sleeves of

the body suit.

Doffing Sequence (to prevent cross-contamination):

Outer Gloves: Remove the outer pair of gloves, peeling them off without touching the

outside.

Body Suit: Remove the suit by rolling it down and away from the body.

Hand Hygiene: Wash hands or use a sanitizer.

Face Shield/Goggles: Remove face protection from the back.

Respirator: Remove the respirator from the back.

Inner Gloves: Remove the inner pair of gloves.

Final Hand Hygiene: Wash hands thoroughly with soap and water.

Operational Plan: Handling and Storage
Safe Handling Protocol:

Ventilation: Always handle 3-Methoxypropylamine in a well-ventilated area or under a

chemical fume hood.[2][5][7]

Ignition Sources: It is a flammable liquid; keep it away from heat, sparks, open flames, and

other ignition sources.[1][2][7] Use spark-proof tools and explosion-proof equipment.[2][6]

Static Discharge: Ground and bond containers during transfer to prevent static discharge.[2]

Personal Hygiene: Wash hands and exposed skin thoroughly after handling.[7] Do not eat,

drink, or smoke in the work area.[1][7] Contaminated work clothing should not leave the

workplace and must be laundered before reuse.[1][7]

Emergency Equipment: Ensure an emergency eyewash station and safety shower are

readily accessible.
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Storage Plan:

Container: Store in a tightly closed, original container in a dry, cool, and well-ventilated place.

[2][3][4]

Resealing: Containers that have been opened must be carefully resealed and kept upright to

prevent leakage.[3]

Segregation: Store away from incompatible materials and foodstuff containers.[8][6]

Disposal Plan
Waste materials containing 3-Methoxypropylamine may be classified as hazardous waste

and are subject to regulation.

Chemical Disposal: Dispose of the chemical through a licensed professional waste disposal

service.[3] Options include a chemical incinerator equipped with an afterburner and scrubber.

[3]

Contaminated Materials: Absorb spills with inert materials like vermiculite or sand and place

in a suitable, closed container for disposal.[7]

Packaging: Dispose of contaminated packaging as unused product.[3]

Environmental Protection: Do not allow the chemical to enter drains, sewers, or waterways.

[2][3][9]

Emergency Response Plan
Spill Response Protocol:

Evacuate: Evacuate personnel from the immediate area.[6]

Ignition Sources: Remove all sources of ignition immediately.[2][5][7]

Ventilate: Ensure the area is well-ventilated.
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PPE: Don the appropriate emergency PPE, including a self-contained breathing apparatus.

[7]

Containment: Approach the spill from upwind. Prevent further leakage if it is safe to do so.[3]

Contain the spill using inert absorbent material (e.g., sand, vermiculite).[7]

Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable,

sealed container for disposal.[2]

Decontamination: Clean the spill area with a 5% acetic acid solution, followed by hot water.

[7]

First Aid Measures:

Eye Contact: Immediately flush eyes with running water for at least 15-30 minutes, keeping

eyelids open.[7] Seek immediate medical attention from an ophthalmologist.[7]

Skin Contact: Remove all contaminated clothing immediately, preferably under a safety

shower.[7] Wash the affected skin with plenty of soap and water for 15-30 minutes.[7] Get

medical aid immediately.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[3] If the victim is conscious, rinse their mouth with water

and give them a cupful of water to drink. Seek immediate medical attention.[5]

Visual Workflow Diagrams
The following diagrams illustrate the procedural flow for handling 3-Methoxypropylamine and

responding to emergencies.

Caption: Workflow for Safe Handling of 3-Methoxypropylamine.
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Spill Occurs

1. Evacuate Area
& Alert Personnel

Seek Medical Attention
if Exposed

2. Remove Ignition Sources
& Isolate Area

3. Don Emergency PPE
(incl. SCBA)

4. Contain Spill
(Use inert absorbent, approach from upwind)

5. Collect Waste
(Use non-sparking tools)

6. Decontaminate Area

7. Dispose of Waste Properly

Click to download full resolution via product page

Caption: Emergency Response Plan for a 3-Methoxypropylamine Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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